Cas no 1805590-34-4 (Methyl 2,3-bis(trifluoromethyl)-4-ethylphenylacetate)

• Product Name: Methyl 2,3-bis(trifluoromethyl)-4-ethylphenylacetate
• CAS No: 1805590-34-4
• MF: C₁₃H₁₂F₆O₂
• MW: 314.223605155945
• CID: 5009676
• Update Time: 2023-08-25

Methyl 2,3-bis(trifluoromethyl)-4-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-bis(trifluoromethyl)-4-ethylphenylacetate

• Inchi： 1S/C13H12F6O2/c1-3-7-4-5-8(6-9(20)21-2)11(13(17,18)19)10(7)12(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： XQTBSCBFHWZPMW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(CC(=O)OC)C=1C(F)(F)F)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3